Cas no 1270481-51-0 (1-(2-ANTHRYL)BUT-3-ENYLAMINE)

1-(2-ANTHRYL)BUT-3-ENYLAMINE structure
1-(2-ANTHRYL)BUT-3-ENYLAMINE structure
Product Name:1-(2-ANTHRYL)BUT-3-ENYLAMINE
CAS No:1270481-51-0
MF:C18H17N
MW:247.334284543991
CID:5582865
PubChem ID:138109030
Update Time:2026-03-11

1-(2-ANTHRYL)BUT-3-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ANTHRYL)BUT-3-ENYLAMINE
    • 2-Anthracenemethanamine, α-2-propen-1-yl-
    • N13898
    • 1270481-51-0
    • Inchi: 1S/C18H17N/c1-2-5-18(19)16-9-8-15-10-13-6-3-4-7-14(13)11-17(15)12-16/h2-4,6-12,18H,1,5,19H2
    • InChI Key: NGGIZZMSJMLTPY-UHFFFAOYSA-N
    • SMILES: NC(CC=C)C1C=CC2C=C3C=CC=CC3=CC=2C=1

Computed Properties

  • Exact Mass: 247.136099547g/mol
  • Monoisotopic Mass: 247.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.109±0.06 g/cm3(Predicted)
  • Boiling Point: 422.9±24.0 °C(Predicted)
  • pka: 8.88±0.30(Predicted)

1-(2-ANTHRYL)BUT-3-ENYLAMINE Pricemore >>

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